Cas no 104958-79-4 (1,2,5-trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabinohexitol)

• Product Name: 1,2,5-trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabinohexitol
• CAS No: 104958-79-4
• MF: C₁₂H₂₃NO₈
• MW: 309.312924623489
• CID: 2005484
• Update Time: 2025-04-21

1,2,5-trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabinohexitol Chemical and Physical Properties

Names and Identifiers

• 1,2,5-trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabinohexitol
• 1,2,5-trideoxy-4-O-(β-D-glucopyranosyl)-1,5-imino-D-arabinohexitol

• Inchi： 1S/C12H23NO8/c14-3-5-11(6(16)1-2-13-5)21-12-10(19)9(18)8(17)7(4-15)20-12/h5-19H,1-4H2
• InChI Key： SBRQYNWRPMAGGE-UHFFFAOYSA-N
• SMILES： OCC1C(OC2C(O)C(O)C(O)C(CO)O2)C(O)CCN1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• XLogP3: -3.152

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds
• Natural Products and Extracts Plant Extracts Plant based Xanthocercis zambesiaca